Cas no 81748-72-3 (5-(Aminomethyl)quinolin-8-ol)

5-(Aminomethyl)quinolin-8-ol structure
5-(Aminomethyl)quinolin-8-ol structure
Product Name:5-(Aminomethyl)quinolin-8-ol
CAS No:81748-72-3
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD06740638
CID:1067173
PubChem ID:23008755
Update Time:2024-10-27

5-(Aminomethyl)quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

    • 5-(Aminomethyl)quinolin-8-ol
    • 5-(Aminomethyl)-8-quinolinol (ACI)
    • 5-(Aminomethyl)-8-hydroxyquinoline
    • 8-Quinolinol, 5-(aminomethyl)-
    • DB-139151
    • SCHEMBL2518170
    • AKOS004123332
    • MFCD06740638
    • SB67961
    • E85013
    • 81748-72-3
    • DTXSID80629733
    • 5-(Aminomethyl)-8-quinolinol
    • STL301352
    • KMNQWCOAYXOQKY-UHFFFAOYSA-N
    • CS-0270593
    • EN300-248138
    • BS-49491
    • MDL: MFCD06740638
    • Inchi: 1S/C10H10N2O/c11-6-7-3-4-9(13)10-8(7)2-1-5-12-10/h1-5,13H,6,11H2
    • InChI Key: KMNQWCOAYXOQKY-UHFFFAOYSA-N
    • SMILES: OC1C2C(=CC=CN=2)C(CN)=CC=1

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 59.1Ų

5-(Aminomethyl)quinolin-8-ol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-(Aminomethyl)quinolin-8-ol Pricemore >>

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5-(Aminomethyl)quinolin-8-ol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  1 h, rt; reflux; reflux → rt
1.2 Reagents: Triethylamine Solvents: Water ;  rt
Reference
The Synthesis and Characterization of s-Triazine-Cored Tripodal Structure and Its Salen/Salophen-Bridged Fe/Cr(III) Capped Complexes
Karatas, Erhan; Ucan, Halil Ismet, Journal of Heterocyclic Chemistry, 2017, 54(1), 692-698

Production Method 2

Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  24 h, rt
1.2 Reagents: Triphenylphosphine Solvents: Water ;  24 h, rt
Reference
Anticorrosion potential of some 5-amino-8-hydroxyquinolines derivatives on carbon steel in hydrochloric acid solution: Gravimetric, electrochemical, surface morphological, UV-visible, DFT and Monte Carlo simulations
El Faydy, Mohamed; Galai, Mouhssin; Touhami, Mohamed Ebn; Obot, Ime Bassey; Lakhrissi, Brahim; et al, Journal of Molecular Liquids, 2017, 248, 1014-1027

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  9 h, reflux; reflux → rt
1.2 Reagents: Triethylamine ;  rt
Reference
Novel red-light emitting metal complex based on asymmetric perylene bisimide and 8-hydroxyquinoline dyads
Fan, Liqiang; Zhu, Weihong; Li, Jing; Tian, He, Synthetic Metals, 2004, 145(2-3), 203-210

Production Method 4

Reaction Conditions
1.1 Reagents: Hexamethylenetetramine Solvents: Dimethyl sulfoxide ;  overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  2 d, rt
1.3 Reagents: Ammonia Solvents: Water ;  pH 4 → pH 10, rt
Reference
Synthesis and characterization of 5-substituted 8-hydroxyquinoline derivatives and their metal complexes
Li, Lihua; Xu, Bing, Tetrahedron, 2008, 64(49), 10986-10995

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Dichloromethane ;  1 h, 25 psi, rt
Reference
Functional, metal-based crosslinkers for α-helix induction in short peptides
Smith, Sarah J.; Du, Kang; Radford, Robert J.; Tezcan, F. Akif, Chemical Science, 2013, 4(9), 3740-3747

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ;  overnight, rt
Reference
Synthesis and biological evaluation of indole-based UC-112 analogs as potent and selective survivin inhibitors
Wang, Qinghui; Arnst, Kinsie E.; Xue, Yi ; Lei, Zi-Ning; Ma, Dejian; et al, European Journal of Medicinal Chemistry, 2018, 149, 211-224

Production Method 7

Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  10 h, 25 °C
1.2 Reagents: Water ;  6 h, 25 °C
Reference
Controlling release kinetics of payloads from polymer conjugates by hydrophobicity
Seidi, Farzad; Couffon, Antoine; Prawatborisut, Mongkhol; Crespy, Daniel, Macromolecular Chemistry and Physics, 2019, 220(15),

5-(Aminomethyl)quinolin-8-ol Raw materials

5-(Aminomethyl)quinolin-8-ol Preparation Products

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